Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

hydride generation atomic absorption
spectrometry for As(lll)

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Arsenenous acid

CAS No.: 13768-07-5

Cat. No.: S1509405

Application Notes: HG-AAS for As(lll) Determination

Aspect Key Parameters & Specifications

Principle Conversion of As(lll) to arsine (AsHs) by NaBH4/NaBHa4 in acid medium; atomization in
quartz cell; AAS detection at 193.7 nm [1] [2].

Detection 0.003 pg/L (with preconcentration) [3]; 2.6 ng absolute [4].
Limit

Linear Range ~0-200 pg/L [1].

Precision RSD < 7.6% [4]; <3% RSD at 100 pg/L [5].

Interferences Transition metals; minimized by Kl/thiourea reduction, L-cysteine enhancement [1] [5].
Sample Types Wine, marine foods, chilli, tobacco, water, biological materials [1] [6] [7].

Key Reagents  NaBHa4 (0.6% in 0.5% NaOH), HCI (10% or conc.), Kl (10%), thiourea, L-cysteine [1]
[5].

Sample Prep Microwave/ultrasound-assisted acid extraction (HNOs:HCI); pre-reduction of As(V) to
As(lll) with Kl/thiourea [1] [6].
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Detailed Experimental Protocols

Basic HG-AAS Protocol for Liquids (e.g., Water, Wine)

¢ Reagents:
o Potassium lodide (10%): For pre-reduction.
o Sodium Borohydride (0.6%): In 0.5% NaOH (stabilizer).
o HCI (10% vlv): Reaction acid.
o Arsenic Standards: From As(lll) stock (e.g., NaAsOz2).
e Procedure [1]:
o Pre-reduction: To sample, add Kl (10% final) and conc. HCI. Wait 1 hour.
o HG-AAS Setup:
= Wavelength: 193.7 nm.
= Lamp Current: 7 mA.
= Spectral Slit: 1.0 nm.
= Carrier Gas: Argon.
= Quartz Cell: Air-acetylene flame or electrically heated.
o Hydride Generation: Pump sample, HCI, and NaBHa4. Reaction: As3* + 3BHsa~ + 3H* +
9H20 - AsHs + 3B(OH)s + 11H:
o Measurement: Record absorbance for 10 s; use calibration (0—25 pg/L).

Solid Sample Analysis (e.g., Chili, Tobacco)

e Extraction [6] [4]:
o Weigh 0.1-0.2 g sample.
o Add 10 mL acid mix (1 M HCI:HNOs, 3:1) + 1.5 mL H20s2.
o Sonicate 15 min (35 kHz, 640 W).
o Centrifugeffilter; dilute to 10 mL with 10% HCI.
e Speciation of As(lll) vs. As(V) [6]:
o As(lll) only: Dilute extract with 10% HCI; measure directly.
o Total iAs: Add thiourea (2% final), wait 30 min; measure As(ll)+As(V).
o As(V) by difference: Subtract As(lll) from total iAs.
¢ Notes:
o Ultrasound: Enhances extraction efficiency (>90%) [4].
o L-cysteine: Can replace thiourea; improves HG efficiency by 13-32% [5].
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Ultra-Trace Analysis with Preconcentration

e Coprecipitation [3]:
o Coprecipitant: La(lll) or Hf(IV) solution (e.g., LaCls).
o Procedure: Mix sample with La(lll); adjust to pH ~9 with NHa buffer. Collect precipitate on
knotted reactor; dissolve with 1 M HCI.
o Gain: Enrichment factor ~32; LOD 0.003 pg/L.

Workflow and Instrumentation Diagrams
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Analytical Workflow for As(lll) Speciation

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://orbit.dtu.dk/en/publications/determination-of-ultra-trace-amounts-of-arseniciii-by-flow-inject
https://www.smolecule.com/products/s1509405?utm_src=pdf-body-img
https://www.smolecule.com/products/s1509405?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Sample Collection

Solid Samples?

Yes

Liquid Samples
(Filtration/Acidification)

=
—

Quantification
Calibration Curve
(0-25 pg/L As(III))

Speciation Analysis

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s1509405?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

v

Direct As(III)
Measurement

As(V) = Total iAs - As(III)

Click to download full resolution via product page

Critical Notes for Method Development

¢ Interference Management: Transition metals (e.g., Cu, Ni) can suppress arsine formation. Use
Kl/thiourea to reduce interference and enhance sensitivity [1] [5].

e Quality Control: Include blanks, spikes, and reference materials (e.g., CTA-OTL-1 tobacco leaves)
[4]. Verify via LC-ICP-MS if possible [7].

¢ Acid Optimization: HCI concentration critical; typically 1-6 M tested. Higher acid may increase
interferences [6].

e Green Chemistry: Ultrasound extraction reduces acid use and time vs. traditional digestion [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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